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Compound of Interest

Compound Name: Fenobam

Cat. No.: B8814218 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Fenobam, N-(3-chlorophenyl)-N'-(4,5-dihydro-1-methyl-4-oxo-1H-imidazole-2-yl)urea, is a

selective, non-competitive antagonist of the metabotropic glutamate receptor 5 (mGluR5).[1][2]

Originally developed as a non-benzodiazepine anxiolytic, its specific molecular target was later

identified as mGluR5, renewing interest in its therapeutic potential.[3][4] In preclinical research,

intraperitoneal (IP) administration of Fenobam is a common and effective method for studying

its effects on pain, anxiety, and other neurological conditions.[1] Its analgesic properties have

been demonstrated in multiple rodent models of inflammatory and neuropathic pain. These

notes provide a comprehensive protocol for the IP injection of Fenobam in mice, including

dosage, vehicle preparation, and experimental workflows.

Mechanism of Action: mGluR5 Antagonism
Fenobam functions as a negative allosteric modulator (NAM) of the mGluR5 receptor. This

receptor is a G-protein coupled receptor (GPCR) that, upon activation by glutamate, stimulates

the Gq/11 protein. This activation leads to the stimulation of phospholipase C (PLC), which in

turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3)

and diacylglycerol (DAG). These second messengers lead to the release of intracellular

calcium and activation of protein kinase C (PKC), respectively. By binding to an allosteric site,

Fenobam inhibits this signaling cascade. This mechanism is central to its observed analgesic

and anxiolytic effects.
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1. Animal Acclimatization
(≥ 2 hours in chamber)

2. Prepare Fenobam
(e.g., 30 mg/kg in DMSO)

3. Intraperitoneal (IP) Injection
(Fenobam or Vehicle)

4. Pre-treatment Period
(5-30 minutes)

5. Subcutaneous Formalin
Injection (Hind Paw)

6. Behavioral Scoring
(Licking/Flicking Time, 0-60 min)

7. Data Analysis
(Phase 1 vs. Phase 2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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